Fluitoran
Fluitoran
Brand Name:
Vulcanchem
CAS No.:
138230-25-8
VCID:
VC21212233
InChI:
InChI=1S/C7H6ClN3O4S2.C5H4N4O/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5;10-5-3-1-8-9-4(3)6-2-7-5/h1-3H,(H,10,11)(H2,9,12,13);1-2H,(H2,6,7,8,9,10)
SMILES:
C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2.C1=NNC2=C1C(=O)NC=N2
Molecular Formula:
C12H10ClN7O5S2
Molecular Weight:
431.8 g/mol
Fluitoran
CAS No.: 138230-25-8
Cat. No.: VC21212233
Molecular Formula: C12H10ClN7O5S2
Molecular Weight: 431.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138230-25-8 |
|---|---|
| Molecular Formula | C12H10ClN7O5S2 |
| Molecular Weight | 431.8 g/mol |
| IUPAC Name | 6-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazine-7-sulfonamide;1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C7H6ClN3O4S2.C5H4N4O/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5;10-5-3-1-8-9-4(3)6-2-7-5/h1-3H,(H,10,11)(H2,9,12,13);1-2H,(H2,6,7,8,9,10) |
| Standard InChI Key | KICPYSAYQRPBKR-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2.C1=C2C(=NC=NC2=O)NN1 |
| SMILES | C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2.C1=NNC2=C1C(=O)NC=N2 |
| Canonical SMILES | C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2.C1=C2C(=NC=NC2=O)NN1 |
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